Cas no 2229633-12-7 (1-{4-(2-methylpropyl)phenylmethyl}cyclopropan-1-ol)

• Product Name: 1-{4-(2-methylpropyl)phenylmethyl}cyclopropan-1-ol
• CAS No: 2229633-12-7
• MF: C₁₄H₂₀O
• MW: 204.308004379272
• CID: 5993736
• PubChem ID: 165758527
• Update Time: 2025-07-19

1-{4-(2-methylpropyl)phenylmethyl}cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{4-(2-methylpropyl)phenylmethyl}cyclopropan-1-ol
• 2229633-12-7
• EN300-1773613
• 1-{[4-(2-methylpropyl)phenyl]methyl}cyclopropan-1-ol

• Inchi： 1S/C14H20O/c1-11(2)9-12-3-5-13(6-4-12)10-14(15)7-8-14/h3-6,11,15H,7-10H2,1-2H3
• InChI Key： ATGUTRSIXKAMSI-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CC(=CC=2)CC(C)C)CC1

Computed Properties

• Exact Mass: 204.151415257g/mol
• Monoisotopic Mass: 204.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-{4-(2-methylpropyl)phenylmethyl}cyclopropan-1-ol

Professional Introduction to Compound with CAS No. 2229633-12-7 and Product Name: 1-{4-(2-methylpropyl)phenylmethyl}cyclopropan-1-ol

The compound with the CAS number 2229633-12-7 and the product name 1-{4-(2-methylpropyl)phenylmethyl}cyclopropan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The molecular structure consists of a cyclopropanol moiety linked to a phenyl ring substituted with a 2-methylpropyl group, which contributes to its distinct chemical properties and reactivity.

Recent research in the domain of 1-{4-(2-methylpropyl)phenylmethyl}cyclopropan-1-ol has highlighted its role as a versatile intermediate in the synthesis of biologically active molecules. The cyclopropane ring is known for its strain and rigidity, which can influence the conformational flexibility and binding affinity of the compound when incorporated into larger molecular frameworks. This feature makes it particularly valuable in designing novel pharmacophores that can interact with biological targets with high specificity.

One of the most compelling aspects of this compound is its potential in modulating enzyme activity. Studies have demonstrated that structural analogs of 1-{4-(2-methylpropyl)phenylmethyl}cyclopropan-1-ol can serve as inhibitors or activators of various enzymes involved in critical metabolic pathways. For instance, modifications to the phenyl ring or the cyclopropanol group have been shown to alter the binding affinity and selectivity towards enzymes such as kinases and proteases. These findings are particularly relevant in the development of targeted therapies for diseases such as cancer, where precise enzymatic regulation is essential.

The synthesis of 1-{4-(2-methylpropyl)phenylmethyl}cyclopropan-1-ol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, including transition metal-catalyzed reactions and asymmetric synthesis, have been employed to construct the complex framework efficiently. The use of palladium or nickel catalysts, for example, has enabled the formation of carbon-carbon bonds under mild conditions, thereby minimizing side reactions and improving overall reaction efficiency.

In addition to its synthetic significance, 1-{4-(2-methylpropyl)phenylmethyl}cyclopropan-1-ol has been explored for its potential pharmacological effects. Preclinical studies have indicated that derivatives of this compound exhibit properties such as anti-inflammatory and analgesic activities. The cyclopropanol group is particularly interesting because it can participate in hydrogen bonding interactions with biological targets, which is crucial for drug-receptor binding. Furthermore, the presence of the 2-methylpropyl substituent on the phenyl ring enhances lipophilicity, which can improve membrane permeability and oral bioavailability.

The growing interest in 1-{4-(2-methylpropyl)phenylmethyl}cyclopropan-1-ol is also driven by its role as a building block for more complex drug candidates. Medicinal chemists often use such intermediates to explore new chemical spaces and discover molecules with improved pharmacokinetic profiles. Computational methods, including molecular docking and virtual screening, have been instrumental in identifying promising derivatives that can be further optimized for therapeutic efficacy.

From a regulatory perspective, compounds like 1-{4-(2-methylpropyl)phenylmethyl}cyclopropan-1-ol must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. This involves comprehensive toxicological studies to assess potential side effects and pharmacokinetic evaluations to determine how the compound is metabolized and excreted by the body. These studies are essential for understanding the compound's behavior in vivo and for guiding dosing regimens.

The future prospects of 1-{4-(2-methylpropyl)phenylmethyl}cyclopropan-1-ol are promising, with ongoing research focusing on expanding its applications in drug development. Innovations in synthetic methodologies may further streamline its production, making it more accessible for industrial-scale applications. Additionally, collaborations between academic institutions and pharmaceutical companies could accelerate the discovery of novel derivatives with enhanced therapeutic properties.

In conclusion, 1-{4-(2-methylpropyl)phenylmethyl}cyclopropan-1-ol represents a significant contribution to pharmaceutical chemistry due to its unique structural features and potential biological activities. Its synthesis, pharmacological effects, and role as an intermediate in drug discovery underscore its importance in advancing therapeutic strategies across various diseases. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry innovation.